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Compound of Interest

Compound Name: Pevikon

Cat. No.: B1216278

An In-depth Technical Guide to the Material Safety of Pevikon C-870 for Research
Laboratories

This guide provides a comprehensive overview of the safety and handling protocols for
Pevikon C-870, a vinyl chloride homopolymer. The information is intended for researchers,
scientists, and professionals in drug development who may work with this substance. The data
presented is compiled from safety data sheets for PEVIKON™ grades and technical data
sheets for related products, as a specific material safety data sheet for Pevikon C-870 was not
publicly available.

Data Presentation

The following tables summarize the key quantitative data available for PEVIKON™ grades.
This information is crucial for risk assessment and the implementation of appropriate safety
measures in a laboratory setting.

Physical and Chemical Properties
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Property Value

Form Powder

Color White

Odor Odorless

Auto Ignition Temperature 450 °C (but no self-sustained flame)
Specific Gravity 1.4 at20°C

Classified as a dust explosive (class ST1) -

Explosive Properties ]
Weakly Combustible

Solubility Essentially insoluble in water

Exposure Controls

Substance CAS No. LTEL 8 hr TWA (mg/m3)

PVC Dust (Respirable) 9002-86-2 15

Health Hazard Information

Pevikon is generally considered to have low acute toxicity under normal handling conditions.
However, the dust can cause physical abrasion to the skin and eyes.[1] High concentrations of
dust may irritate the respiratory tract, and repeated inhalation exposure could lead to adverse
lung effects.[1] If swallowed, it is unlikely to be hazardous.[1]

Stability and Reactivity

Pevikon is stable under normal conditions.[1] It is resistant to acids and alkalis up to 60°C, with
the exception of sulfuric acid (>90%) and nitric acid (>50%).[1] Above this temperature,
stronger acids can attack the polymer.[1]

Experimental Protocols

Detailed experimental protocols involving Pevikon C-870 are not available in the provided
safety and technical data sheets. Researchers should develop specific protocols based on their
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experimental design, incorporating the safety information provided in this guide.
Mandatory Visualizations
Safe Handling and Storage Workflow

The following diagram outlines the recommended workflow for the safe handling and storage of
Pevikon in a laboratory environment.
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Caption: Workflow for safe handling and storage of Pevikon.

Chemical Incompatibility Diagram
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This diagram illustrates the chemical incompatibilities of Pevikon, highlighting substances to
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avoid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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